Cas no 941892-10-0 (N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide)

• Product Name: N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide
• CAS No: 941892-10-0
• MF: C₁₈H₁₂N₄O₅S
• MW: 396.376682281494
• CID: 5765294
• PubChem ID: 5109270
• Update Time: 2025-06-08

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 941892-10-0
• N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide
• N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-5-nitrobenzo[b]thiophene-2-carboxamide
• AKOS024607873
• F1374-0471
• Benzo[b]thiophene-2-carboxamide, N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-
• N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide

• Inchi： 1S/C18H12N4O5S/c1-26-13-5-2-10(3-6-13)17-20-21-18(27-17)19-16(23)15-9-11-8-12(22(24)25)4-7-14(11)28-15/h2-9H,1H3,(H,19,21,23)
• InChI Key： FALNVWKQPONEGE-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=NN=C(C3C=CC(=CC=3)OC)O2)=O)=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 396.05284067g/mol
• Monoisotopic Mass: 396.05284067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• pka: 9.75±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide

Recent Advances in the Study of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide (CAS: 941892-10-0)

The compound N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide (CAS: 941892-10-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways involved in inflammatory and oncogenic processes. Structural analysis reveals that the presence of the 1,3,4-oxadiazole ring and the nitro-benzothiophene moiety contributes to its high binding affinity and selectivity. Computational docking studies further support these findings, demonstrating stable interactions with target proteins such as PI3K and MAPK.

In vitro and in vivo experiments have shown promising results, particularly in models of cancer and autoimmune diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant anti-proliferative effects against several cancer cell lines, with IC50 values in the low micromolar range. Additionally, its ability to modulate immune responses suggests potential applications in treating chronic inflammatory conditions.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of this compound. Recent efforts have focused on structural modifications to enhance solubility and bioavailability while maintaining its therapeutic efficacy. Collaborative research between academic institutions and pharmaceutical companies is underway to address these issues and advance the compound toward clinical trials.

In conclusion, N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide represents a promising candidate for further development in drug discovery. Continued research into its mechanism of action and therapeutic potential will be critical for translating these findings into clinical applications.